Chromoionophore XIII
Chromoionophore XIII
Brand Name:
Vulcanchem
CAS No.:
135656-96-1
VCID:
VC21124640
InChI:
InChI=1S/C38H43NO4.ClHO4/c1-4-7-8-9-10-11-12-15-24-42-38(41)32-17-14-13-16-31(32)36-33-22-19-28(39(5-2)6-3)26-35(33)43-37-30-23-20-29(40)25-27(30)18-21-34(36)37;2-1(3,4)5/h13-14,16-23,25-26H,4-12,15,24H2,1-3H3;(H,2,3,4,5)
SMILES:
CCCCCCCCCCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC5=C4C=CC(=C5)O.[O-]Cl(=O)(=O)=O
Molecular Formula:
C38H44ClNO8
Molecular Weight:
678.2 g/mol
Chromoionophore XIII
CAS No.: 135656-96-1
Cat. No.: VC21124640
Molecular Formula: C38H44ClNO8
Molecular Weight: 678.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 135656-96-1 |
|---|---|
| Molecular Formula | C38H44ClNO8 |
| Molecular Weight | 678.2 g/mol |
| IUPAC Name | [7-(2-decoxycarbonylphenyl)-3-hydroxybenzo[c]xanthen-10-ylidene]-diethylazanium;perchlorate |
| Standard InChI | InChI=1S/C38H43NO4.ClHO4/c1-4-7-8-9-10-11-12-15-24-42-38(41)32-17-14-13-16-31(32)36-33-22-19-28(39(5-2)6-3)26-35(33)43-37-30-23-20-29(40)25-27(30)18-21-34(36)37;2-1(3,4)5/h13-14,16-23,25-26H,4-12,15,24H2,1-3H3;(H,2,3,4,5) |
| Standard InChI Key | DWDBGBLRJZYBTF-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC5=C4C=CC(=C5)O.[O-]Cl(=O)(=O)=O |
| Canonical SMILES | CCCCCCCCCCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC5=C4C=CC(=C5)O.[O-]Cl(=O)(=O)=O |
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